2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C16H16N4O3S3/c1-9-10(2)25-16-14(9)15(18-8-19-16)24-7-13(21)20-11-3-5-12(6-4-11)26(17,22)23/h3-6,8H,7H2,1-2H3,(H,20,21)(H2,17,22,23)
• InChI Key: ULRXIXOXZZBUDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC=N2)SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N)C
• Molecular Formula: C16H16N4O3S3
• Molecular Weight: 408.5 g/mol

Description

2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-N-(4-sulfamoylphenyl)acetamide, commonly known as DTTA, is a synthetic compound that has gained significant attention in recent years for its potential applications in scientific research. DTTA is a thienopyrimidine-based compound that exhibits promising biological activity, making it a valuable tool for researchers investigating various biochemical and physiological processes.

Mechanism of Action

DTTA acts as an inhibitor of carbonic anhydrase by binding to the active site of the enzyme, thereby preventing it from carrying out its normal function. This inhibition leads to a decrease in the production of bicarbonate ions, which are essential for maintaining proper pH balance in the body.
Biochemical and Physiological Effects:
DTTA has been shown to exhibit a range of biochemical and physiological effects. In addition to its inhibitory activity against carbonic anhydrase, DTTA has also been found to exhibit antibacterial and antifungal activity. Furthermore, it has been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DTTA in lab experiments is its potent inhibitory activity against carbonic anhydrase. This makes it a valuable tool for researchers investigating various biochemical pathways. However, one limitation of using DTTA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving DTTA. One area of interest is the development of new carbonic anhydrase inhibitors based on the structure of DTTA. Additionally, further studies are needed to investigate the potential neuroprotective effects of DTTA, as well as its potential applications in the treatment of other diseases such as cancer. Finally, research is needed to optimize the synthesis and purification methods for DTTA, in order to improve its solubility and make it more accessible for use in lab experiments.

Synthesis Methods

DTTA can be synthesized using a multistep process that involves the condensation of 2-amino-5,6-dimethylthieno[2,3-d]pyrimidine-4-thiol with 4-sulfamoylphenylacetic acid. The resulting compound is then purified using chromatography techniques to obtain a pure form of DTTA.

Scientific Research Applications

DTTA has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent inhibitory activity against certain enzymes, making it a valuable tool for researchers investigating various biochemical pathways. In particular, DTTA has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in regulating pH balance in the body. This inhibition can be exploited in the treatment of diseases such as glaucoma and epilepsy.